N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide

• IUPAC Name: N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide
• InChI: InChI=1S/C16H11N3O4S/c20-15(18-16-17-10-14(24-16)19(21)22)11-5-4-8-13(9-11)23-12-6-2-1-3-7-12/h1-10H,(H,17,18,20)
• InChI Key: GYGQVCKFKKMGTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)NC3=NC=C(S3)[N+](=O)[O-]
• Molecular Formula: C16H11N3O4S
• Molecular Weight: 341.3 g/mol

Description

N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide, also known as Nitazoxanide, is a broad-spectrum antiparasitic and antiviral drug. It was first approved by the FDA in 2002 for the treatment of diarrhea caused by Cryptosporidium parvum and Giardia lamblia in children and adults. Since then, it has been found to have potential applications in the treatment of a wide range of infectious diseases.

Mechanism of Action

The exact mechanism of action of N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide is not fully understood, but it is thought to involve inhibition of the pyruvate:ferredoxin oxidoreductase enzyme, which is essential for the energy metabolism of many anaerobic organisms. It has also been shown to have immunomodulatory effects, which may contribute to its antiviral activity.
Biochemical and Physiological Effects:
N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide has been shown to have a favorable safety profile, with few adverse effects reported. It is rapidly absorbed after oral administration and is extensively metabolized in the liver to form its active metabolite, tizoxanide. Tizoxanide has a longer half-life than N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide and is responsible for the majority of the drug's activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide is its broad-spectrum activity against a wide range of infectious agents. This makes it a potentially useful tool for researchers studying infectious diseases. However, one limitation of N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide is that it has not been extensively studied in vivo, particularly in animal models of infectious disease. This limits its utility in preclinical research.

Future Directions

There are a number of potential future directions for research on N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide. One area of interest is the development of new formulations of the drug that may improve its pharmacokinetic properties or increase its efficacy against certain infectious agents. Another area of interest is the exploration of its immunomodulatory effects, which may have broader applications beyond its antiviral activity. Finally, there is a need for further in vivo studies of the drug, particularly in animal models of infectious disease, to better understand its potential clinical utility.

Synthesis Methods

The synthesis of N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide involves the reaction of 5-nitro-thiazole-2-carboxylic acid with 3-phenoxyaniline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with acetic anhydride to form N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide.

Scientific Research Applications

N-(5-nitro-1,3-thiazol-2-yl)-3-phenoxybenzamide has been found to have potential applications in the treatment of a wide range of infectious diseases, including viral, bacterial, and parasitic infections. It has been shown to be effective against a number of viruses, including influenza virus, respiratory syncytial virus, and hepatitis B and C viruses. It has also been found to be effective against a number of bacteria, including Helicobacter pylori, Salmonella typhi, and Clostridium difficile. In addition, it has been shown to be effective against a number of parasites, including Cryptosporidium parvum, Giardia lamblia, and Entamoeba histolytica.